Cheirolin
Cheirolin
Cheirolin is an antioxidant and sulfonyl analog of sulforaphane. It induces phase II enzyme activity and expression.
Brand Name:
Vulcanchem
CAS No.:
505-34-0
VCID:
VC0523409
InChI:
InChI=1S/C5H9NO2S2/c1-10(7,8)4-2-3-6-5-9/h2-4H2,1H3
SMILES:
CS(=O)(=O)CCCN=C=S
Molecular Formula:
C5H9NO2S2
Molecular Weight:
179.3 g/mol
Cheirolin
CAS No.: 505-34-0
Inhibitors
VCID: VC0523409
Molecular Formula: C5H9NO2S2
Molecular Weight: 179.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 505-34-0 |
|---|---|
| Product Name | Cheirolin |
| Molecular Formula | C5H9NO2S2 |
| Molecular Weight | 179.3 g/mol |
| IUPAC Name | 1-isothiocyanato-3-methylsulfonylpropane |
| Standard InChI | InChI=1S/C5H9NO2S2/c1-10(7,8)4-2-3-6-5-9/h2-4H2,1H3 |
| Standard InChIKey | ZSJGCHNCYSHQEU-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)CCCN=C=S |
| Canonical SMILES | CS(=O)(=O)CCCN=C=S |
| Appearance | Solid powder |
| Melting Point | 47.5 °C |
| Description | Cheirolin is an antioxidant and sulfonyl analog of sulforaphane. It induces phase II enzyme activity and expression. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Cheirolin; BRN 1768925; BRN1768925; BRN-1768925 |
| Reference | 1: Ernst IM, Palani K, Esatbeyoglu T, Schwarz K, Rimbach G. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin. Pharmacol Res. 2013 Apr;70(1):155-62. doi: 10.1016/j.phrs.2013.01.011. Epub 2013 Feb 9. PubMed PMID: 23403058. 2: Munday R, Munday CM. Induction of phase II detoxification enzymes in rats by plant-derived isothiocyanates: comparison of allyl isothiocyanate with sulforaphane and related compounds. J Agric Food Chem. 2004 Apr 7;52(7):1867-71. PubMed PMID: 15053522. 3: Kim SH, Singh SV. D,L-Sulforaphane causes transcriptional repression of androgen receptor in human prostate cancer cells. Mol Cancer Ther. 2009 Jul;8(7):1946-54. doi: 10.1158/1535-7163.MCT-09-0104. Epub 2009 Jul 7. PubMed PMID: 19584240; PubMed Central PMCID: PMC2779717. |
| PubChem Compound | 10454 |
| Last Modified | Nov 11 2021 |
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